Cas no 135944-06-8 (Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-)

Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Properties

Names and Identifiers

• Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
• SCHEMBL3724266
• 135944-06-8
• 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-o-tolylpropanoic acid
• AB06739
• FMOC-D-2-Methylphe
• DL-N-FMOC-2/'-METHYLPHENYLALANINE
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methylphenyl)propanoic Acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
• MFCD00671391
• SY106920
• DL-N-FMOC-2'-METHYLPHENYLALANINE
• EN300-650394
• AB06733
• F2147-6572
• Fmoc-L-2-Methylphenylalanine
• FMOC-D-2-METHYLPHENYLALANINE
• AKOS025243650
• SY123028
• PD196774
• FMOC-L-2-Methylphe
• FT-0654135
• MFCD00671404
• FT-0652677
• +Expand

• InChIKey： GYFMRMRGTNDDAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H23NO4/c1-16-8-2-3-9-17(16)14-23(24(27)28)26-25(29)30-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)
• SMILES： C1C2=C(C3C(C2COC(NC(C(O)=O)CC2C=CC=CC=2C)=O)=CC=CC=3)C=CC=1

Computed Properties

• Exact Mass: 400.15496
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 401.163
• Heavy Atom Count: 30
• Complexity: 580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Surface Charge: -1
• Topological Polar Surface Area: 78.5

Experimental Properties

• LogP: 4.92030
• PSA: 78.46
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 523.86°C (rough estimate)
• Melting Point: 157-164 °C
• Flash Point: 335.4°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2206 (rough estimate)